Cas no 401637-40-9 (4-(5-Chloro-2-methylphenyl)-N-phenyltetrahydro-1(2H)-pyrazinecarbothioamide)

• Product Name: 4-(5-Chloro-2-methylphenyl)-N-phenyltetrahydro-1(2H)-pyrazinecarbothioamide
• CAS No: 401637-40-9
• MF: C₁₈H₂₀ClN₃S
• MW: 345.889501571655
• MDL: MFCD00245929
• CID: 4650901
• Update Time: 2025-10-30

4-(5-Chloro-2-methylphenyl)-N-phenyltetrahydro-1(2H)-pyrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-methylphenyl)-N-phenyltetrahydro-1(2H)-pyrazinecarbothioamide
• 4-(5-Chloro-2-methylphenyl)-N-phenyltetrahydro-1(2H)-pyrazinecarbothioamide

• MDL： MFCD00245929
• Inchi： 1S/C18H20ClN3S/c1-14-7-8-15(19)13-17(14)21-9-11-22(12-10-21)18(23)20-16-5-3-2-4-6-16/h2-8,13H,9-12H2,1H3,(H,20,23)
• InChI Key： ILWXJCHWTLCZAM-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2)=S)CCN(C2=CC(Cl)=CC=C2C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 4-(5-Chloro-2-methylphenyl)-N-phenyltetrahydro-1(2H)-pyrazinecarbothioamide

4-(5-Chloro-2-methylphenyl)-N-phenyltetrahydro-1(2H)-pyrazinecarbothioamide: A Comprehensive Overview

In the realm of organic chemistry, the compound 4-(5-Chloro-2-methylphenyl)-N-phenyltetrahydro-1(2H)-pyrazinecarbothioamide, identified by the CAS number 401637-40-9, has garnered significant attention due to its unique structural properties and potential applications in various fields. This compound, belonging to the class of tetrahydropyrazine derivatives, exhibits a complex molecular architecture that combines aromatic and heterocyclic components, making it a subject of interest for both academic and industrial research.

The molecular structure of 4-(5-Chloro-2-methylphenyl)-N-phenyltetrahydro-1(2H)-pyrazinecarbothioamide is characterized by a tetrahydropyrazine ring system, which is a six-membered ring containing two nitrogen atoms. The presence of a chlorinated methyl-substituted phenyl group at the 4-position and a phenyl group attached to the nitrogen atom introduces significant electronic and steric effects, influencing the compound's reactivity and biological activity. Recent studies have highlighted the potential of this compound in drug discovery, particularly in targeting specific enzymes and receptors involved in various pathological conditions.

One of the most recent advancements in understanding this compound involves its role in medicinal chemistry. Researchers have explored its ability to act as a ligand for metalloenzymes, such as matrix metalloproteinases (MMPs), which are implicated in cancer progression and inflammation. The thioamide group present in the molecule has been shown to coordinate with zinc ions, a critical component of MMPs' catalytic activity, thereby inhibiting their function. This finding underscores the potential of CAS No. 401637-40-9 as a lead compound for developing anti-cancer therapies.

Beyond its medicinal applications, 4-(5-Chloro-2-methylphenyl)-N-phenyltetrahydro-1(2H)-pyrazinecarbothioamide has also been investigated for its role in materials science. The compound's ability to form stable coordination complexes with transition metals has led to its consideration as a precursor for synthesizing metal-organic frameworks (MOFs) and other advanced materials. These materials hold promise for applications in gas storage, catalysis, and sensing technologies.

In terms of synthesis, recent breakthroughs have focused on optimizing the preparation of this compound to enhance yield and purity. Traditional methods involving multi-step synthesis have been streamlined using modern catalytic techniques, such as palladium-catalyzed cross-coupling reactions, which have significantly improved the efficiency of the process. These advancements not only make the compound more accessible for research purposes but also pave the way for its potential commercialization.

The environmental impact of synthesizing and using CAS No. 401637-40-9 has also come under scrutiny in recent studies. Researchers have evaluated its biodegradability and toxicity profiles, with findings indicating that under controlled conditions, the compound exhibits low toxicity to aquatic organisms. However, further investigations are required to fully understand its long-term environmental implications.

In conclusion, 4-(5-Chloro-2-methylphenyl)-N-phenyltetrahydro-1(2H)-pyrazinecarbothioamide, with its unique chemical properties and diverse applications, continues to be a focal point in contemporary chemical research. As new insights into its structure-function relationships emerge, this compound holds immense potential for contributing to advancements in medicine, materials science, and beyond.